Cas no 101392-86-3 (2H-Pyran-2-one, 4-(hydroxymethyl)-3-methyl-)

• Product Name: 2H-Pyran-2-one, 4-(hydroxymethyl)-3-methyl-
• CAS No: 101392-86-3
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 1129088
• PubChem ID: 13483238
• Update Time: 2025-04-20

2H-Pyran-2-one, 4-(hydroxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-(hydroxymethyl)-3-methyl-
• 4-(hydroxymethyl)-3-methylpyran-2-one
• 4-(Hydroxymethyl)-3-methyl-2H-pyran-2-one
• DTXSID10541898
• 101392-86-3

• Inchi： 1S/C7H8O3/c1-5-6(4-8)2-3-10-7(5)9/h2-3,8H,4H2,1H3
• InChI Key： FTFGBMVVUAFIHU-UHFFFAOYSA-N
• SMILES： O1C=CC(CO)=C(C1=O)C

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 0.44050